3-(4-fluoro-3-methylphenyl)-1-(2-(2-methylpiperidin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C21H22FN3O3S
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H22FN3O3S/c1-13-11-15(6-7-16(13)22)25-20(27)19-17(8-10-29-19)24(21(25)28)12-18(26)23-9-4-3-5-14(23)2/h6-8,10-11,14H,3-5,9,12H2,1-2H3
• InChI Key: CTCNZLQYGIIRGB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)CN2C3=C(C(=O)N(C2=O)C4=CC(=C(C=C4)F)C)SC=C3

Description

The compound 3-(4-fluoro-3-methylphenyl)-1-(2-(2-methylpiperidin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a structurally complex heterocyclic molecule featuring a thieno[3,2-d]pyrimidine-2,4-dione core. Key substitutions include:

• A 2-(2-methylpiperidin-1-yl)-2-oxoethyl chain at the 1-position, incorporating a piperidine ring linked via an acetyl spacer. Piperidine moieties are known to influence pharmacokinetics and receptor binding due to their basicity and conformational flexibility .

Thieno-pyrimidine derivatives are widely explored in medicinal chemistry for their bioactivity, particularly as kinase inhibitors or modulators of neurotransmitter receptors .

Biological Activity

The compound 3-(4-fluoro-3-methylphenyl)-1-(2-(2-methylpiperidin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a novel heterocyclic structure belonging to the thieno[3,2-d]pyrimidine family. This compound exhibits potential biological activity primarily due to its unique structural features, which enhance its interaction with various biological targets.

Structural Characteristics

The compound contains a thieno[3,2-d]pyrimidine core, characterized by a fused ring system that includes sulfur and nitrogen atoms. The substituents 4-fluoro-3-methylphenyl and 2-(2-methylpiperidin-1-yl)-2-oxoethyl contribute significantly to its pharmacological properties, potentially influencing its binding affinity and selectivity towards specific enzymes and receptors.

Research indicates that compounds structurally similar to this compound may act as inhibitors of specific enzymes, particularly kinases involved in cancer progression. The presence of the thieno[3,2-d]pyrimidine moiety is associated with various biological activities including:

• Anticancer Activity : Compounds with similar structures have shown significant inhibitory effects on cancer cell lines. For instance, compounds derived from thieno[3,2-d]pyrimidine have demonstrated promising results against lung cancer cell lines such as NCI-H1975 and A549 .
• Tyrosine Kinase Inhibition : The compound has potential as a selective inhibitor of tyrosine kinases, which are crucial in the signaling pathways of many cancers. This is supported by structure-activity relationship studies indicating that modifications to the core structure can enhance kinase inhibitory activity .

In Vitro Studies

In vitro studies have evaluated the cytotoxic effects of this compound against various cancer cell lines. For example:

• IC50 Values : Preliminary assays show that similar thieno[3,2-d]pyrimidine derivatives exhibit IC50 values in the low micromolar range against breast cancer cell lines (e.g., MDA-MB-231), comparable to established chemotherapeutic agents like paclitaxel .

Comparative Analysis with Related Compounds

A comparative analysis of related thieno[3,2-d]pyrimidine derivatives reveals insights into their biological activities:

Compound Name	Structural Features	IC50 (µM)	Biological Activity
4-(4-fluorophenyl)thieno[3,2-d]pyrimidin-6(5H)-one	Fused pyrimidine with fluorophenyl	15.0	Anticancer
5-(4-morpholinophenyl)thieno[3,2-d]pyrimidin-4-one	Morpholine substitution	12.5	Tyrosine kinase inhibition
6-amino-thieno[3,2-d]pyrimidin-4-one	Amino group at position 6	20.0	Antiviral properties

This table illustrates how subtle modifications in structure can lead to significant differences in biological activity.

Case Study 1: Antitumor Activity

A recent study synthesized a series of thieno[3,2-d]pyrimidine derivatives and evaluated their antitumor activity against various cancer cell lines. One derivative exhibited an IC50 value of 27.6 µM against MDA-MB-231 cells, indicating potent anticancer properties comparable to established treatments like paclitaxel (IC50 = 29.3 µM) .

Case Study 2: Kinase Inhibition

Another investigation focused on the design of selective EGFR kinase inhibitors based on the thieno[3,2-d]pyrimidine scaffold. The synthesized compounds demonstrated varying degrees of inhibitory activity against EGFR L858R/T790M mutants in vitro, highlighting the importance of structural modifications in enhancing therapeutic efficacy against resistant cancer types .

Comparison with Similar Compounds

Thieno-Pyrimidine Derivatives

• 1-{[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-(4-fluorobenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione (): Core similarity: Shares the thieno[3,2-d]pyrimidine-2,4-dione scaffold. Substituent differences:
• At 1-position : A 1,2,4-oxadiazole-methyl group instead of the piperidine-acetyl chain.

• At 3-position : A 4-fluorobenzyl group instead of 4-fluoro-3-methylphenyl.

  • Impact : The oxadiazole group may enhance metabolic stability, while the benzyl substitution reduces steric bulk compared to the methylphenyl group.
• 2,3-Disubstituted Thieno[2,3-d]pyrimidin-4(3H)-ones (): Core difference: Thieno[2,3-d]pyrimidin-4(3H)-one lacks the 2,4-dione moiety. Bioactivity: These compounds demonstrated cytotoxicity against cancer cell lines (e.g., IC₅₀ values of 3–15 µM in MCF-7 and A549 cells), suggesting that the dione group in the target compound may alter potency or selectivity .

Piperidine-Containing Analogues

• 8-Substituted Pyrido[3,4-d]pyrimidin-4(3H)-ones (): Core difference: Pyrido-pyrimidine instead of thieno-pyrimidine. Substituent similarity: Incorporates a 4-fluorophenyl-piperidine group. Functional relevance: Piperidine substitutions are associated with improved blood-brain barrier penetration in CNS-targeted drugs .

Computational and Physicochemical Comparisons

Molecular Similarity Metrics

Using Tanimoto and Dice indices (), the target compound shows moderate similarity to:

• compound: High structural overlap (Tanimoto >0.7) due to the shared thieno-pyrimidine core.
• Pyrido-pyrimidines : Lower similarity (Tanimoto <0.5) due to core heterocycle differences.

NMR Chemical Shifts ()

• Regions of divergence : Substituents at the 1- and 3-positions would alter chemical shifts in regions A (positions 39–44) and B (positions 29–36), as observed in analogous compounds .

Q & A

Q. Why might in vivo efficacy diverge from in vitro predictions, and how is this investigated?

• Factors :
• Poor oral bioavailability due to first-pass metabolism.
• Protein binding (e.g., albumin) reducing free drug concentration.
• Solutions :
• Pharmacokinetic profiling (AUC, Cmax) in rodent models.
• Metabolite identification via LC-MS/MS .